Cas no 1443309-32-7 (2-(azepan-1-ylmethyl)-4-fluorobenzenethiol)
1443309-32-7 structure
Product Name:2-(azepan-1-ylmethyl)-4-fluorobenzenethiol
CAS No:1443309-32-7
MF:C13H18FNS
MW:239.352125644684
MDL:MFCD19443619
CID:5180127
Update Time:2026-03-05
2-(azepan-1-ylmethyl)-4-fluorobenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(azepan-1-ylmethyl)-4-fluorobenzenethiol
-
- MDL： MFCD19443619
- Inchi： 1S/C13H18FNS/c14-12-5-6-13(16)11(9-12)10-15-7-3-1-2-4-8-15/h5-6,9,16H,1-4,7-8,10H2
- InChI Key： RLWSDCHBGDKGOA-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(F)C=C1CN1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
2-(azepan-1-ylmethyl)-4-fluorobenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB435017-1 g |
4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol; . |
1443309-32-7 | 1g |
€619.00 | 2023-06-16 | ||
| abcr | AB435017-1g |
4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol; . |
1443309-32-7 | 1g |
€1621.70 | 2025-02-21 | ||
| Ambeed | A590724-1g |
2-(Azepan-1-ylmethyl)-4-fluorobenzenethiol |
1443309-32-7 | 97% | 1g |
$532.0 | 2024-04-23 | |
| Crysdot LLC | CD12142973-1g |
2-(Azepan-1-ylmethyl)-4-fluorobenzenethiol |
1443309-32-7 | 97% | 1g |
$527 | 2024-07-23 |
2-(azepan-1-ylmethyl)-4-fluorobenzenethiol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1443309-32-7 (2-(azepan-1-ylmethyl)-4-fluorobenzenethiol) Related Products
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